Cas no 2580221-77-6 (3-(3-{[(Tert-butoxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid)

• Product Name: 3-(3-{[(Tert-butoxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid
• CAS No: 2580221-77-6
• MF: C₁₅H₁₆N₄O₄
• MW: 316.311943054199
• CID: 6284112
• PubChem ID: 165893735
• Update Time: 2025-05-23

3-(3-{[(Tert-butoxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580221-77-6
• 3-(3-{[(tert-butoxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid
• EN300-27729123
• 3-(3-{[(Tert-butoxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid

• Inchi： 1S/C15H16N4O4/c1-15(2,3)23-14(22)18-13-17-11(8-16-19-13)9-5-4-6-10(7-9)12(20)21/h4-8H,1-3H3,(H,20,21)(H,17,18,19,22)
• InChI Key： GKUHXIPOABHNMY-UHFFFAOYSA-N
• SMILES： O(C(NC1=NN=CC(C2C=CC=C(C(=O)O)C=2)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.11715500g/mol
• Monoisotopic Mass: 316.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-(3-{[(Tert-butoxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid

Research Brief on 3-(3-{[(Tert-butoxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid (CAS: 2580221-77-6)

The compound 3-(3-{[(Tert-butoxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid (CAS: 2580221-77-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the 1,2,4-triazine core and the tert-butoxycarbonyl (Boc) protected amino group, make it a promising scaffold for further chemical modifications and pharmacological investigations.

Recent studies have highlighted the role of 3-(3-{[(Tert-butoxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid as a key intermediate in the synthesis of novel heterocyclic compounds. The 1,2,4-triazine moiety is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The Boc-protected amino group in this compound provides a versatile handle for further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug design. Researchers have employed advanced synthetic methodologies, such as microwave-assisted reactions and catalytic cross-coupling, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological targets. For instance, preliminary data suggest that derivatives of 3-(3-{[(Tert-butoxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid exhibit inhibitory activity against certain kinases involved in cancer progression. Additionally, its ability to interact with enzymes in metabolic pathways has sparked interest in its use for treating metabolic disorders. The compound's pharmacokinetic properties, including solubility and metabolic stability, are currently under investigation to assess its suitability as a drug candidate.

Despite these promising findings, challenges remain in the development of 3-(3-{[(Tert-butoxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid and its derivatives. Issues such as off-target effects, toxicity, and bioavailability need to be addressed through systematic optimization and preclinical testing. Collaborative efforts between academic and industrial researchers are essential to accelerate the translation of these discoveries into clinical applications. Future research directions may include the exploration of novel delivery systems and combination therapies to enhance the compound's efficacy and safety profile.

In conclusion, 3-(3-{[(Tert-butoxy)carbonyl]amino}-1,2,4-triazin-5-yl)benzoic acid represents a valuable chemical entity with significant potential in medicinal chemistry. Its structural versatility and biological activity make it a compelling subject for ongoing and future research. Continued advancements in synthetic chemistry and target identification will likely uncover new therapeutic opportunities for this compound, contributing to the development of next-generation pharmaceuticals.